Cas no 170838-92-3 (Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its key structural features include a piperidine core with a benzyl substituent and a hydroxymethyl group, offering multiple sites for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is valued for its synthetic utility in constructing complex nitrogen-containing scaffolds, enabling efficient derivatization for drug discovery and medicinal chemistry applications. Its well-defined reactivity and compatibility with various reaction conditions make it a reliable building block for researchers.
Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate structure
170838-92-3 structure
Product Name:Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate
CAS No:170838-92-3
MF:C18H27NO3
MW:305.411885499954
CID:2110470
PubChem ID:54002145
Update Time:2025-05-20

Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate
    • KMIMJYJWMGYFPC-UHFFFAOYSA-N
    • (+/-)-N-(t-butoxycarbonyl)-3-(hydroxymethyl)-3-(phenylmethyl)-piperidine
    • Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate
    • Inchi: 1S/C18H27NO3/c1-17(2,3)22-16(21)19-11-7-10-18(13-19,14-20)12-15-8-5-4-6-9-15/h4-6,8-9,20H,7,10-14H2,1-3H3
    • InChI Key: KMIMJYJWMGYFPC-UHFFFAOYSA-N
    • SMILES: OCC1(CC2C=CC=CC=2)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Topological Polar Surface Area: 49.8

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Additional information on Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 170838-92-3)

Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 170838-92-3) is a versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique hydroxymethyl group and a benzyl substituent, making it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, aligning with modern green chemistry trends that prioritize efficiency and minimal waste.

In recent years, the demand for piperidine-based scaffolds like Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate has surged due to their role in designing neuromodulators and enzyme inhibitors. Researchers frequently search for "Boc-protected piperidine synthesis" or "applications of hydroxymethyl piperidine derivatives," reflecting its relevance in medicinal chemistry. The compound’s structural flexibility allows modifications to optimize bioavailability and target selectivity, addressing challenges in drug delivery systems—a hot topic in AI-driven drug design platforms.

The synthesis of CAS 170838-92-3 typically involves multistep organic reactions, including reductive amination and Boc protection. Its chiral center at the 3-position opens avenues for asymmetric synthesis, a technique gaining traction in precision medicine. Laboratories often inquire about "purification methods for Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate" or "NMR spectral data," underscoring the need for detailed analytical protocols. These queries align with the broader scientific community’s focus on reproducibility and data transparency.

Beyond pharmaceuticals, Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate finds niche applications in material science, such as designing polymeric ligands for catalysis. Its hydrophilic-lipophilic balance (HLB) makes it suitable for nanocarrier formulations, a trending area in nanomedicine. Environmental considerations also drive interest in "biodegradable piperidine derivatives," where this compound’s low toxicity profile is advantageous. Such attributes resonate with the sustainable chemistry movement, which emphasizes eco-friendly solvents and atom economy.

Analytical characterization of CAS 170838-92-3 relies on advanced techniques like high-resolution mass spectrometry (HRMS) and X-ray crystallography, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s patent landscape reveals its inclusion in innovative therapeutic candidates, particularly for neurodegenerative diseases—a focal point for biotech startups. Searches for "piperidine building blocks for drug discovery" often highlight its utility, reinforcing its status as a high-value chemical entity.

In summary, Tert-butyl 3-benzyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 170838-92-3) exemplifies the intersection of structural ingenuity and practical applicability. Its role in advancing targeted therapies and smart materials ensures sustained interest across interdisciplinary fields. As computational chemistry and automated synthesis evolve, this compound will likely remain pivotal in addressing unmet needs in healthcare and industrial innovation.

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